Cas no 13554-71-7 (1,5-Dicyanonaphthalene)
1,5-Dicyanonaphthalene structure
Product Name:1,5-Dicyanonaphthalene
CAS No:13554-71-7
MF:C12H6N2
MW:178.189442157745
CID:2771465
Update Time:2023-08-07
1,5-Dicyanonaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1,5-dicyanonaphthalene
- 1,5-Naphthalenedicarbonitrile
- Naphthalene-1,5-dicarbonitrile
- 1,5-Dicyan-naphthalin
- 1,5-naphthalenedinitrile
- 1,5-Dicyanonaphthalene
-
- Inchi: 1S/C12H6N2/c13-7-9-3-1-5-11-10(8-14)4-2-6-12(9)11/h1-6H
- InChI Key: WNDSQRGJJHSKCQ-UHFFFAOYSA-N
- SMILES: N#CC1C=CC=C2C(C#N)=CC=CC2=1
Computed Properties
- Exact Mass: 178.053098200 g/mol
- Monoisotopic Mass: 178.053098200 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 178.19
- XLogP3: 2.9
- Topological Polar Surface Area: 47.6
1,5-Dicyanonaphthalene Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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